Cas no 2137761-37-4 (Urea, N-[2-(1,1-dioxido-2-thiomorpholinyl)ethyl]-N'-ethyl-)

• Product Name: Urea, N-[2-(1,1-dioxido-2-thiomorpholinyl)ethyl]-N'-ethyl-
• CAS No: 2137761-37-4
• MF: C₉H₁₉N₃O₃S
• MW: 249.330460786819
• CID: 5279191
• Update Time: 2025-10-29

Urea, N-[2-(1,1-dioxido-2-thiomorpholinyl)ethyl]-N'-ethyl- Chemical and Physical Properties

Names and Identifiers

• Urea, N-[2-(1,1-dioxido-2-thiomorpholinyl)ethyl]-N'-ethyl-

• Inchi： 1S/C9H19N3O3S/c1-2-11-9(13)12-4-3-8-7-10-5-6-16(8,14)15/h8,10H,2-7H2,1H3,(H2,11,12,13)
• InChI Key： DHVJXIJFXJQVDU-UHFFFAOYSA-N
• SMILES： N(CCC1S(=O)(=O)CCNC1)C(NCC)=O

Additional information on Urea, N-[2-(1,1-dioxido-2-thiomorpholinyl)ethyl]-N'-ethyl-

Research Brief on Urea, N-[2-(1,1-dioxido-2-thiomorpholinyl)ethyl]-N'-ethyl- (CAS: 2137761-37-4)

Urea, N-[2-(1,1-dioxido-2-thiomorpholinyl)ethyl]-N'-ethyl- (CAS: 2137761-37-4) is a chemically modified urea derivative that has recently garnered attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its thiomorpholine sulfone moiety, is being explored for its potential applications in the development of novel therapeutic agents. Recent studies have focused on its role as a key intermediate or active pharmaceutical ingredient (API) in targeting specific biological pathways, particularly those involving protein-protein interactions and enzyme modulation.

The synthesis and characterization of this compound have been detailed in several recent publications. Researchers have employed advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS), to confirm its structural integrity. The compound's unique chemical properties, such as its solubility profile and stability under physiological conditions, make it a promising candidate for further pharmacological evaluation. Computational modeling studies have also suggested that its molecular structure may facilitate binding to specific biological targets, such as kinases or G-protein-coupled receptors (GPCRs).

In vitro studies have demonstrated that Urea, N-[2-(1,1-dioxido-2-thiomorpholinyl)ethyl]-N'-ethyl- exhibits moderate to high inhibitory activity against certain enzymes implicated in inflammatory and oncogenic pathways. For instance, preliminary data indicate its potential as an inhibitor of interleukin-1β converting enzyme (ICE), which plays a critical role in inflammatory responses. Additionally, its ability to modulate the activity of protein kinases involved in cell proliferation has sparked interest in its application as an anticancer agent. However, further in vivo studies are required to validate these findings and assess its pharmacokinetic and toxicological profiles.

Recent advancements in drug delivery systems have also explored the incorporation of this urea derivative into nanoparticle-based formulations to enhance its bioavailability and target specificity. For example, researchers have successfully encapsulated the compound within polymeric nanoparticles, which demonstrated sustained release properties and improved cellular uptake in preclinical models. These innovations highlight the compound's versatility and potential for translational applications.

Despite these promising developments, challenges remain in optimizing the compound's efficacy and minimizing off-target effects. Current research efforts are focused on structural modifications to improve its selectivity and reduce potential toxicity. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate the development of derivatives based on this scaffold, with the aim of advancing them into clinical trials.

In conclusion, Urea, N-[2-(1,1-dioxido-2-thiomorpholinyl)ethyl]-N'-ethyl- (CAS: 2137761-37-4) represents a compelling area of research in the intersection of chemistry and biology. Its multifaceted applications, from enzyme inhibition to drug delivery, underscore its potential as a valuable tool in the development of next-generation therapeutics. Continued investigation into its mechanisms of action and therapeutic potential will be critical in unlocking its full clinical utility.